Cas no 80544-83-8 (Benzeneacetamide, a-cyano-N-phenyl-)

• Product Name: Benzeneacetamide, a-cyano-N-phenyl-
• CAS No: 80544-83-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 729662
• PubChem ID: 279550
• Update Time: 2025-04-19

Benzeneacetamide, a-cyano-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, a-cyano-N-phenyl-
• 80544-83-8
• AKOS006141001
• NSC130272
• NSC-130272

• Inchi： 1S/C15H12N2O/c16-11-14(12-7-3-1-4-8-12)15(18)17-13-9-5-2-6-10-13/h1-10,14H,(H,17,18)
• InChI Key： FGCWOPKPCQWFHJ-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų